Cas no 1414958-89-6 (3-Methylaminomethyl-benzoic acid hydrochloride)

• Product Name: 3-Methylaminomethyl-benzoic acid hydrochloride
• CAS No: 1414958-89-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD22689193
• CID: 4772076
• Update Time: 2026-02-26

3-Methylaminomethyl-benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylaminomethyl-benzoic acid hydrochloride
• 3-Methylaminomethyl-benzoic acid hydrochloride
• SB33421
• 3-[(methylamino)methyl]benzoic acid hydrochloride
• 3-Methylaminomethyl-benzoic acid hydrochloride, AldrichCPR

• MDL： MFCD22689193
• Inchi： 1S/C9H11NO2.ClH/c1-10-6-7-3-2-4-8(5-7)9(11)12;/h2-5,10H,6H2,1H3,(H,11,12);1H
• InChI Key： GMLLTQRIGJYCGH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CC(=C1)CNC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Methylaminomethyl-benzoic acid hydrochloride

Professional Introduction to 3-Methylaminomethyl-benzoic acid hydrochloride (CAS No. 1414958-89-6)

3-Methylaminomethyl-benzoic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1414958-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, exhibits a unique structural framework that positions it as a promising candidate for various biochemical applications. The presence of both a benzoic acid moiety and a tertiary amine group in its molecular structure endows it with distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The benzoic acid backbone in 3-Methylaminomethyl-benzoic acid hydrochloride contributes to its solubility in polar solvents and its potential interaction with biological targets. This feature is particularly relevant in drug design, where the ability to cross biological membranes and engage with enzymes or receptors is crucial. The hydrochloride salt form enhances the compound's stability and solubility, facilitating its use in both laboratory settings and potential clinical trials.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding affinity of 3-Methylaminomethyl-benzoic acid hydrochloride to various protein targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that can modulate inflammatory responses without significant side effects. The tertiary amine group, in particular, is a key pharmacophore that can engage with hydrogen bonding networks in biological targets, enhancing binding specificity.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-Methylaminomethyl-benzoic acid hydrochloride has been explored to optimize its pharmacological profile. By modifying substituents on the benzoic ring or the amine side chain, researchers aim to enhance potency, selectivity, and metabolic stability. Such modifications are critical for advancing compounds from early-stage research to viable drug candidates. The hydrochloride form ensures that the compound remains in an ionized state under physiological conditions, which can improve its bioavailability and target engagement.

The compound's potential applications extend beyond inflammation modulation. Preliminary studies have hinted at its role in neuroprotective mechanisms, possibly by interacting with neurotransmitter receptors or modulating intracellular signaling pathways. The benzoic acid moiety is known for its antioxidant properties, which could contribute to protecting neuronal cells from oxidative stress—a hallmark of neurodegenerative diseases. While these findings are still in the early stages of investigation, they underscore the versatility of 3-Methylaminomethyl-benzoic acid hydrochloride as a chemical scaffold.

From a synthetic chemistry perspective, 3-Methylaminomethyl-benzoic acid hydrochloride serves as a versatile intermediate for constructing more complex molecules. Its structural features allow for facile functionalization at multiple sites, enabling chemists to design libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive molecules with therapeutic potential. The hydrochloride salt also simplifies purification and handling processes, reducing variability in experimental outcomes.

The growing body of research on 3-Methylaminomethyl-benzoic acid hydrochloride highlights its significance as a building block in drug discovery. As computational methods improve and high-throughput screening becomes more efficient, compounds like this are likely to play an increasingly prominent role in developing next-generation therapeutics. The combination of structural diversity and well-documented chemical properties makes it an attractive candidate for further exploration.

In conclusion, 3-Methylaminomethyl-benzoic acid hydrochloride (CAS No. 1414958-89-6) represents a compelling example of how structural features can dictate pharmacological activity and therapeutic potential. Its unique combination of a benzoic acid core and a tertiary amine group offers multiple avenues for further chemical modification and biological investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to remain at the forefront of pharmaceutical innovation.